Cas no 1436057-41-8 (6-Chloro-N-[[3-(4-methoxyphenyl)-1H-1,2,4-triazol-5-yl]methyl]pyridine-2-carboxamide)

• Product Name: 6-Chloro-N-[[3-(4-methoxyphenyl)-1H-1,2,4-triazol-5-yl]methyl]pyridine-2-carboxamide
• CAS No: 1436057-41-8
• MF: C₁₆H₁₄ClN₅O₂
• MW: 343.767661571503
• CID: 5759996
• PubChem ID: 72023503
• Update Time: 2025-05-26

6-Chloro-N-[[3-(4-methoxyphenyl)-1H-1,2,4-triazol-5-yl]methyl]pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1436057-41-8
• EN300-26606031
• AKOS016913166
• Z1119645046
• 6-Chloro-N-[[3-(4-methoxyphenyl)-1H-1,2,4-triazol-5-yl]methyl]pyridine-2-carboxamide
• 6-CHLORO-N-{[5-(4-METHOXYPHENYL)-1H-1,2,4-TRIAZOL-3-YL]METHYL}PYRIDINE-2-CARBOXAMIDE

• Inchi： 1S/C16H14ClN5O2/c1-24-11-7-5-10(6-8-11)15-20-14(21-22-15)9-18-16(23)12-3-2-4-13(17)19-12/h2-8H,9H2,1H3,(H,18,23)(H,20,21,22)
• InChI Key： SREMXNHZGSNLQZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(NCC2=NC(C3C=CC(=CC=3)OC)=NN2)=O)=N1

Computed Properties

• Exact Mass: 343.0836024g/mol
• Monoisotopic Mass: 343.0836024g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 92.8Ų

Additional information on 6-Chloro-N-[[3-(4-methoxyphenyl)-1H-1,2,4-triazol-5-yl]methyl]pyridine-2-carboxamide

Introduction to 6-Chloro-N-[[3-(4-methoxyphenyl)-1H-1,2,4-triazol-5-yl]methyl]pyridine-2-carboxamide and Its Significance in Modern Chemical Biology

6-Chloro-N-[[3-(4-methoxyphenyl)-1H-1,2,4-triazol-5-yl]methyl]pyridine-2-carboxamide, a compound with the CAS number 1436057-41-8, represents a fascinating molecule in the realm of chemical biology. This compound has garnered significant attention due to its unique structural features and potential applications in pharmaceutical research. The presence of multiple heterocyclic rings and functional groups makes it a promising candidate for further investigation in drug discovery and molecular pharmacology.

The compound's structure is characterized by a pyridine core, which is a common motif in many bioactive molecules. The pyridine ring is connected to a carboxamide group, which can serve as a hinge region for protein interactions. Additionally, the molecule incorporates a 1H-1,2,4-triazole ring, which is known for its ability to modulate biological pathways by interacting with various enzymes and receptors. The 4-methoxyphenyl group further enhances the molecule's complexity and potential for selective binding.

One of the most intriguing aspects of this compound is its potential role in modulating neurological pathways. Recent studies have suggested that molecules containing the 1H-1,2,4-triazole moiety can interact with neurotransmitter receptors, potentially leading to therapeutic effects in conditions such as depression and anxiety. The 6-Chloro-N-[[3-(4-methoxyphenyl)-1H-1,2,4-triazol-5-yl]methyl]pyridine-2-carboxamide structure may offer a unique balance of affinity and selectivity for these targets.

In addition to its potential neurological applications, this compound has also shown promise in other therapeutic areas. For instance, the carboxamide group can be a site for post-translational modifications, which are crucial for protein function and regulation. By targeting specific proteins involved in inflammatory responses or cancer progression, this molecule could serve as a lead compound for developing novel treatments.

The synthesis of such complex molecules often presents significant challenges due to the need for precise functionalization and regioselectivity. However, advances in synthetic chemistry have made it increasingly feasible to construct intricate structures like this one. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have enabled chemists to efficiently build heterocyclic frameworks with high precision.

From a computational chemistry perspective, understanding the three-dimensional structure of this molecule is crucial for predicting its biological activity. Molecular modeling techniques can help identify key interaction points with biological targets and guide the design of analogs with improved properties. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and bring new therapeutic agents to market more quickly.

The role of computational methods in drug discovery cannot be overstated. High-throughput virtual screening allows researchers to rapidly evaluate thousands of compounds for their potential binding affinity to specific targets. This approach has been particularly effective for identifying hits from large libraries of diverse molecules. Once initial hits are identified, further optimization can be performed using structure-based drug design principles.

The development of new methodologies for synthesizing complex molecules is another area where significant progress has been made. Catalytic asymmetric synthesis, for example, enables the construction of enantiomerically pure compounds without the need for chiral auxiliaries or catalysts. This approach not only simplifies synthetic routes but also reduces costs and waste generation.

In conclusion, 6-Chloro-N-[[3-(4-methoxyphenyl)-1H-1,2,4-triazol-5-yl]methyl]pyridine-2-carboxamide (CAS no: 1436057-41-8) is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further investigation in drug discovery and molecular pharmacology. As our understanding of biological systems continues to grow and new synthetic techniques emerge, compounds like this one will play an increasingly important role in developing innovative treatments for human diseases.